Cas no 1596058-21-7 (3-(4-Bromo-1-ethyl-1H-pyrazol-5-yl)butan-2-ol)

• Product Name: 3-(4-Bromo-1-ethyl-1H-pyrazol-5-yl)butan-2-ol
• CAS No: 1596058-21-7
• MF: C₉H₁₅BrN₂O
• MW: 247.132201433182
• CID: 5698466
• PubChem ID: 114662434
• Update Time: 2025-10-29

3-(4-Bromo-1-ethyl-1H-pyrazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1596058-21-7
• EN300-1636482
• 3-(4-bromo-1-ethyl-1H-pyrazol-5-yl)butan-2-ol
• 1H-Pyrazole-5-ethanol, 4-bromo-1-ethyl-α,β-dimethyl-
• 3-(4-Bromo-1-ethyl-1H-pyrazol-5-yl)butan-2-ol

• Inchi： 1S/C9H15BrN2O/c1-4-12-9(6(2)7(3)13)8(10)5-11-12/h5-7,13H,4H2,1-3H3
• InChI Key： UWMBFWUAJAJAJB-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC)C=1C(C)C(C)O

Computed Properties

• Exact Mass: 246.03678g/mol
• Monoisotopic Mass: 246.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 326.1±27.0 °C(Predicted)
• pka: 14.65±0.20(Predicted)

Additional information on 3-(4-Bromo-1-ethyl-1H-pyrazol-5-yl)butan-2-ol

3-(4-Bromo-1-ethyl-1H-pyrazol-5-yl)butan-2-ol: A Comprehensive Overview

The compound 3-(4-Bromo-1-ethyl-1H-pyrazol-5-yl)butan-2-ol, with the CAS number 1596058-21-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic alcohols, characterized by its pyrazole ring system and a bromine substituent. The structure of this molecule is particularly interesting due to the presence of a pyrazole moiety, which is known for its versatility in chemical reactions and biological activities.

The pyrazole ring in 3-(4-Bromo-1-ethyl-1H-pyrazol-5-yl)butan-2-ol is a five-membered aromatic ring containing two nitrogen atoms. This heterocyclic structure is highly reactive and can undergo various transformations, making it a valuable building block in organic synthesis. The bromine substituent at the 4-position of the pyrazole ring adds to the compound's reactivity and potential for further functionalization. Additionally, the ethyl group attached to the 1-position of the pyrazole ring introduces steric effects that can influence the molecule's reactivity and solubility properties.

Recent studies have highlighted the importance of 3-(4-Bromo-1-Ethyl-Pyrazolyl)Butanols in drug discovery. The alcohol group at the 2-position of the butane chain provides hydrophilic properties, which are crucial for enhancing bioavailability in pharmaceutical applications. This compound has been explored as a potential lead molecule in the development of new therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

In terms of synthesis, 3-(4-Bromo-Pyrazolyl)Butanols can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and oxidation-reduction processes. One common approach involves the reaction of an appropriate bromopyrazole derivative with an alcohol precursor under specific conditions. The choice of synthetic pathway depends on the desired regioselectivity and stereochemistry of the final product.

The application of 3-(4-Bromo-Pyrazolyl)Butanols extends beyond pharmaceuticals. This compound has also found use in materials science, particularly in the development of advanced polymers and coatings. The bromine substituent can act as a reactive site for polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties.

From an environmental perspective, researchers have investigated the biodegradation pathways of compounds like 3-(4-Bromo-Pyrazolyl)Butanols. Understanding how these molecules interact with microbial communities is essential for assessing their environmental impact and ensuring sustainable practices in their production and use.

In conclusion, 3-(4-Bromo-Pyrazolyl)Butanols, represented by CAS number 1596058-21-, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings will undoubtedly grow.